Cas no 1296177-38-2 ((6α,11β)-9-Fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione)

• Product Name: (6α,11β)-9-Fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione
• CAS No: 1296177-38-2
• MF: C₂₅H₃₃FO₇
• MW: 464.523731946945
• CID: 5178292
• Update Time: 2025-08-03

(6α,11β)-9-Fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione, 9-fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)-, (6α,11β)-
• (6S,8S,9R,10S,11S,13S,14S,17R)-9-fluoro-6,11-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl butyrate
• (6α,11β)-9-Fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione

• Inchi： 1S/C25H33FO7/c1-4-5-21(32)33-24(20(31)13-27)9-7-15-16-11-18(29)17-10-14(28)6-8-22(17,2)25(16,26)19(30)12-23(15,24)3/h6,8,10,15-16,18-19,27,29-30H,4-5,7,9,11-13H2,1-3H3/t15-,16-,18-,19-,22-,23-,24-,25-/m0/s1
• InChI Key： KODYJDILUXBYNG-MXHGPKCJSA-N
• SMILES： O([C@@]1(CC[C@@]2([H])[C@]3([H])C[C@H](O)C4=CC(=O)C=C[C@]4(C)[C@@]3(F)[C@@H](O)C[C@]12C)C(=O)CO)C(=O)CCC

Additional information on (6α,11β)-9-Fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione

Compound CAS No. 1296177-38-2: (6α,11β)-9-Fluoro-6,11,21-Trihydroxy-17-(1-Oxobutoxy)Pregna-1,4-Diene-3,20-Dione

The compound with CAS No. 1296177-38-2, known as (6α,11β)-9-fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione, is a highly specialized steroid derivative with significant potential in pharmacological research. This compound belongs to the class of pregnane derivatives, which are known for their diverse biological activities. The structure of this compound is characterized by the presence of a fluorine atom at the 9-position and a butyryloxy group at the 17-position, along with hydroxyl groups at positions 6α and 20β. These functional groups contribute to its unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of pregnane derivatives in the development of novel therapeutic agents. The fluorine atom at position 9 is particularly interesting due to its ability to modulate the compound's lipophilicity and stability. This modification enhances its bioavailability and reduces the risk of metabolic degradation. Furthermore, the butyryloxy group at position 17 plays a critical role in modulating the compound's interactions with cellular receptors and enzymes.

One of the most promising applications of this compound is in the field of anti-inflammatory therapy. Preclinical studies have demonstrated that (6α,11β)-9-fluoro-6,11,21-trihydroxy-17-(1-oxobutoxy)pregna- exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as NF-kB and COX enzymes. This makes it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown significant potential in immunomodulatory applications. Research indicates that it can modulate the activity of immune cells such as T-cells and macrophages, making it a valuable tool in the treatment of autoimmune diseases. The hydroxyl groups at positions 6α and 20β are believed to play a crucial role in these immunomodulatory effects by facilitating interactions with cellular membranes.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at positions 6α and 20β. Advanced techniques such as enzymatic synthesis and stereochemical induction have been employed to achieve high yields and purity. These methods not only enhance the scalability of production but also ensure that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's structure-function relationship. Molecular docking studies have revealed that its unique stereochemistry allows it to bind effectively to target proteins involved in inflammation and immune regulation. This insight has paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.

In conclusion, (6α,11β)-9-fluoro-6,